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Compound of Interest

Compound Name: 1,1,3-Tribromoacetone

Cat. No.: B1347163

Application Notes and Protocols for 1,1,3-
Tribromoacetone

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following information is provided for guidance purposes only. A comprehensive,
official Safety Data Sheet (SDS) for 1,1,3-Tribromoacetone is not consistently available.
Therefore, it is crucial to supplement these notes with safety data for structurally similar
brominated ketones and to consult with your institution's Environmental Health and Safety
(EHS) department before handling this chemical. All procedures should be conducted by
trained personnel in a controlled laboratory setting.

Introduction

1,1,3-Tribromoacetone is a highly brominated ketone used as a reagent and intermediate in
organic synthesis.[1] Its reactivity, attributed to the presence of three bromine atoms and a
carbonyl group, makes it a valuable building block in the synthesis of various organic
compounds, including pharmaceutical intermediates.[1] However, this reactivity also suggests
potential hazards, necessitating strict adherence to safe handling and storage procedures.
These application notes provide a summary of available data and recommended protocols for
the safe use of 1,1,3-Tribromoacetone in a research and development setting.

Physical and Chemical Properties
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Properly understanding the physical and chemical properties of 1,1,3-Tribromoacetone is
fundamental to its safe handling. The available data is summarized in the table below.

Property Value References
Molecular Formula CsHsBrsO [2]
Molecular Weight 294.77 g/mol [2]
Appearance White or light yellow solid [3]
Melting Point 28-29 °C [3]
Boiling Point 114-116 °C at 14 Torr [3]
Density (Predicted) 2.561 + 0.06 g/cm3 [2]
Flash Point 115.1°C [3]

. Soluble in DMSO (100 mg/mL
Solubility ) o [3]
with sonication)

Vapor Pressure 0.00875 mmHg at 25°C [3]

Hazard Identification and Safety Precautions

While specific GHS classifications for 1,1,3-Tribromoacetone are not readily available, it is
prudent to treat it as a hazardous substance based on information for similar alpha-brominated
ketones.

Potential Hazards:

Irritant: May cause irritation to the skin, eyes, and respiratory system.[1]

Harmful: May be harmful if swallowed or inhaled.[1]

Lachrymator: Like many alpha-halo ketones, it may be a lachrymator (induces tearing).

Toxic Fumes: When heated to decomposition, it may emit toxic fumes of hydrogen bromide.

[1]
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Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any
signs of degradation before and during use.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory. For
larger quantities or when there is a risk of splashing, an apron or chemical-resistant suit
should be considered.

Respiratory Protection: All handling of solid and dissolved 1,1,3-Tribromoacetone should be
performed in a certified chemical fume hood to avoid inhalation of dust or vapors.

Experimental Protocols
General Handling and Weighing

Preparation: Before handling, ensure the chemical fume hood is functioning correctly and the
sash is at the appropriate height. Have all necessary PPE donned. Prepare a designated
waste container for contaminated materials.

Weighing:

o Perform all weighing operations within the chemical fume hood.

o Use a tared, sealed container to weigh the solid.

o Handle the container with forceps or gloved hands to prevent contamination.

o Close the primary container of 1,1,3-Tribromoacetone immediately after dispensing.
Dissolving:

o Add the solvent to the weighed 1,1,3-Tribromoacetone in the fume hood.

o If sonication is required for dissolution, ensure the container is securely capped to prevent
aerosol generation.
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e Transfer:
o When transferring solutions, use a syringe or a cannula technique to minimize exposure.

o If pouring, do so slowly and carefully to avoid splashing.

Storage Procedures

o Store 1,1,3-Tribromoacetone in a tightly sealed container in a cool, dry, and well-ventilated
area.

e The recommended storage temperature is -20°C.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong bases, and
strong acids.

e The storage area should be clearly labeled with the identity of the chemical and its potential
hazards.

Accidental Release and Spill Cleanup

o Evacuation: In case of a significant spill, immediately evacuate the area and alert others.
o Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

» Containment: For small spills, contain the material using an inert absorbent material (e.g.,
vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper
towels to absorb the initial spill.

e Cleanup:

o Wearing appropriate PPE, carefully scoop the absorbent material into a designated,
labeled waste container.

o Decontaminate the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed
by soap and water.

o All materials used for cleanup should be disposed of as hazardous waste.
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e Large Spills: For large spills, evacuate the laboratory, close the doors, and contact your
institution's EHS department immediately.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If breathing
has stopped, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Firefighting Measures

o Extinguishing Media: Use a dry chemical, carbon dioxide, or foam extinguisher. Avoid using a
direct stream of water, as it may spread the material.

o Specific Hazards: In a fire, 1,1,3-Tribromoacetone may decompose to produce toxic and
corrosive fumes, including hydrogen bromide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Waste Disposal

« All waste containing 1,1,3-Tribromoacetone, including contaminated labware and cleanup
materials, must be disposed of as hazardous waste.

o Collect waste in a clearly labeled, sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific guidance.
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Logical Workflow Diagram

The following diagram illustrates the key decision points and procedures for the safe handling
and storage of 1,1,3-Tribromoacetone.
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Safe Handling and Storage of 1,1,3-Tribromoacetone

Start: Obtain 1,1,3-Tribromoacetone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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